Cas no 880794-41-2 (1-(2,5-dimethoxyphenyl)-3-3-(4-methylphenyl)adamantan-1-ylurea)
1-(2,5-dimethoxyphenyl)-3-3-(4-methylphenyl)adamantan-1-ylurea Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,5-dimethoxyphenyl)-3-3-(4-methylphenyl)adamantan-1-ylurea
- F1582-0069
- 880794-41-2
- 1-(2,5-DIMETHOXYPHENYL)-3-[3-(4-METHYLPHENYL)ADAMANTAN-1-YL]UREA
- N-(2,5-dimethoxyphenyl){[3-(4-methylphenyl)adamantanyl]amino}carboxamide
- 1-(2,5-dimethoxyphenyl)-3-[3-(4-methylphenyl)-1-adamantyl]urea
- AKOS016158687
- 1-(2,5-dimethoxyphenyl)-3-((1s,3r,5R,7S)-3-(p-tolyl)adamantan-1-yl)urea
- AKOS002206169
-
- Inchi: 1S/C26H32N2O3/c1-17-4-6-20(7-5-17)25-12-18-10-19(13-25)15-26(14-18,16-25)28-24(29)27-22-11-21(30-2)8-9-23(22)31-3/h4-9,11,18-19H,10,12-16H2,1-3H3,(H2,27,28,29)
- InChI Key: FNGCHFRKGHCKDW-UHFFFAOYSA-N
- SMILES: O=C(NC1C=C(C=CC=1OC)OC)NC12CC3CC(C1)CC(C1C=CC(C)=CC=1)(C3)C2
Computed Properties
- Exact Mass: 420.24129289g/mol
- Monoisotopic Mass: 420.24129289g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 645
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 59.6Ų
1-(2,5-dimethoxyphenyl)-3-3-(4-methylphenyl)adamantan-1-ylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1582-0069-2μmol |
1-(2,5-dimethoxyphenyl)-3-[3-(4-methylphenyl)adamantan-1-yl]urea |
880794-41-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1582-0069-5μmol |
1-(2,5-dimethoxyphenyl)-3-[3-(4-methylphenyl)adamantan-1-yl]urea |
880794-41-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1582-0069-10μmol |
1-(2,5-dimethoxyphenyl)-3-[3-(4-methylphenyl)adamantan-1-yl]urea |
880794-41-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1582-0069-20μmol |
1-(2,5-dimethoxyphenyl)-3-[3-(4-methylphenyl)adamantan-1-yl]urea |
880794-41-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1582-0069-1mg |
1-(2,5-dimethoxyphenyl)-3-[3-(4-methylphenyl)adamantan-1-yl]urea |
880794-41-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1582-0069-2mg |
1-(2,5-dimethoxyphenyl)-3-[3-(4-methylphenyl)adamantan-1-yl]urea |
880794-41-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1582-0069-3mg |
1-(2,5-dimethoxyphenyl)-3-[3-(4-methylphenyl)adamantan-1-yl]urea |
880794-41-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1582-0069-4mg |
1-(2,5-dimethoxyphenyl)-3-[3-(4-methylphenyl)adamantan-1-yl]urea |
880794-41-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1582-0069-5mg |
1-(2,5-dimethoxyphenyl)-3-[3-(4-methylphenyl)adamantan-1-yl]urea |
880794-41-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1582-0069-10mg |
1-(2,5-dimethoxyphenyl)-3-[3-(4-methylphenyl)adamantan-1-yl]urea |
880794-41-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-(2,5-dimethoxyphenyl)-3-3-(4-methylphenyl)adamantan-1-ylurea Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 1-(2,5-dimethoxyphenyl)-3-3-(4-methylphenyl)adamantan-1-ylurea
Introduction to 1-(2,5-dimethoxyphenyl)-3-3-(4-methylphenyl)adamantan-1-ylurea (CAS No. 880794-41-2)
1-(2,5-dimethoxyphenyl)-3-3-(4-methylphenyl)adamantan-1-ylurea, identified by its CAS number 880794-41-2, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by the presence of a urea functional group and a rigid adamantane core, which together contribute to its distinct chemical and pharmacological properties.
The structural framework of 1-(2,5-dimethoxyphenyl)-3-3-(4-methylphenyl)adamantan-1-ylurea consists of a phenyl ring substituted with methoxy groups at the 2 and 5 positions, linked to an adamantly urea moiety. The presence of the adamantly group provides exceptional steric stability, while the phenyl rings with methoxy substitutions introduce hydrophobicity and potential hydrogen bonding capabilities. These features make the compound an attractive candidate for further exploration in drug discovery and development.
In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the structural advantages offered by adamantane derivatives. The rigid adamantane core is known to enhance metabolic stability and improve binding affinity to biological targets, making it a valuable scaffold in medicinal chemistry. Additionally, the urea functional group is frequently incorporated into drug candidates due to its ability to form hydrogen bonds and modulate receptor interactions.
One of the most compelling aspects of 1-(2,5-dimethoxyphenyl)-3-3-(4-methylphenyl)adamantan-1-ylurea is its potential as an intermediate in the synthesis of more complex bioactive molecules. The combination of the dimethoxyphenyl and methylphenyl substituents on the adamantane ring suggests that this compound may exhibit multiple modes of interaction with biological targets. This versatility makes it a promising candidate for further investigation in various therapeutic areas.
Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The specific arrangement of substituents on the phenyl rings and the adamantane core can significantly influence the pharmacological properties of 1-(2,5-dimethoxyphenyl)-3-3-(4-methylphenyl)adamantan-1-ylurea. By carefully modulating these substituents, researchers can fine-tune its activity against specific biological targets while maintaining favorable pharmacokinetic profiles.
The dimethoxyphenyl group, in particular, has been shown to enhance solubility and bioavailability in several drug candidates. This is attributed to its ability to form hydrogen bonds with polar residues in biological targets, thereby improving binding affinity. Similarly, the methylphenyl substituent can contribute to hydrophobic interactions, further stabilizing the compound’s binding to its target.
Moreover, the adamantane core provides exceptional rigidity, which can prevent conformational changes that might otherwise reduce binding affinity. This rigidity is particularly valuable in cases where precise interactions with biological targets are required. For example, in protein-ligand interactions, the rigid structure of adamantly derivatives can ensure optimal positioning of key functional groups for maximal binding efficacy.
From a synthetic perspective, 1-(2,5-dimethoxyphenyl)-3-3-(4-methylphenyl)adamantan-1-ylurea represents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled researchers to efficiently assemble intricate molecular frameworks like this one.
The potential applications of 1-(2,5-dimethoxyphenyl)-3-3-(4-methylphenyl)adamantan-1-ylurea are broad and span multiple therapeutic areas. Its structural features suggest that it may be effective against a variety of biological targets, including enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer. By exploring its pharmacological profile through rigorous biochemical assays and animal models, researchers can uncover new therapeutic opportunities.
In conclusion, 1-(2,5-dimethoxyphenyl)-3-3-(4-methylphenyl)adamantan-1-ylurea (CAS No. 880794-41-2) is a structurally intriguing compound with significant potential in medicinal chemistry. Its unique combination of substituents and rigid core makes it an attractive candidate for further exploration as a lead molecule or intermediate in drug discovery programs. As research continues to uncover new applications for this class of compounds, 1-(2,5-dimethoxyphenyl)-3-3-(4-methylpheny ladamantan - 1 - ylurea is poised to play a crucial role in developing innovative therapeutic strategies.
880794-41-2 (1-(2,5-dimethoxyphenyl)-3-3-(4-methylphenyl)adamantan-1-ylurea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)